molecular formula C21H25NO4 B276618 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine

1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine

Cat. No. B276618
M. Wt: 355.4 g/mol
InChI Key: JCMKABLEQVKTQA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine, also known as THF-DBT, is a novel compound that has been synthesized and studied for its potential applications in scientific research.

Mechanism Of Action

The mechanism of action of 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine is not fully understood. It is believed to act on various neurotransmitter systems in the brain, including the dopamine and serotonin systems. 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine has been found to increase the levels of dopamine and serotonin in the brain, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine has been found to have a number of biochemical and physiological effects. It has been found to increase the levels of various neurotransmitters in the brain, including dopamine and serotonin. 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine has also been found to have antioxidant effects and may protect against oxidative stress. Additionally, 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine has been found to have anti-inflammatory effects.

Advantages And Limitations For Lab Experiments

One advantage of using 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine in lab experiments is that it has been shown to have neuroprotective effects, which may be useful in studying the mechanisms of neurodegenerative diseases. However, one limitation of using 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are a number of future directions for research on 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine. One area of research could be to further investigate its mechanism of action and how it interacts with various neurotransmitter systems in the brain. Additionally, future research could focus on the potential use of 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine in the treatment of other neurological disorders, such as multiple sclerosis and epilepsy. Finally, future research could focus on developing new compounds based on the structure of 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine that may have even greater neuroprotective effects.

Synthesis Methods

1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine is synthesized using a multi-step process that involves the reaction of various reagents. The first step involves the reaction of 2,3-dihydro-1,4-benzodioxin-6-methanol with 4-bromoanisole in the presence of a base to form 4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl bromide. The next step involves the reaction of this intermediate with N-(tetrahydrofuran-2-ylmethyl)methanamine in the presence of a base to form 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine.

Scientific Research Applications

1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine has been studied for its potential applications in scientific research. It has been found to have neuroprotective effects and has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. 1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine has also been studied for its potential use in the treatment of depression and anxiety disorders.

properties

Product Name

1-[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]-N-(tetrahydrofuran-2-ylmethyl)methanamine

Molecular Formula

C21H25NO4

Molecular Weight

355.4 g/mol

IUPAC Name

N-[[4-(2,3-dihydro-1,4-benzodioxin-6-ylmethoxy)phenyl]methyl]-1-(oxolan-2-yl)methanamine

InChI

InChI=1S/C21H25NO4/c1-2-19(23-9-1)14-22-13-16-3-6-18(7-4-16)26-15-17-5-8-20-21(12-17)25-11-10-24-20/h3-8,12,19,22H,1-2,9-11,13-15H2

InChI Key

JCMKABLEQVKTQA-UHFFFAOYSA-N

SMILES

C1CC(OC1)CNCC2=CC=C(C=C2)OCC3=CC4=C(C=C3)OCCO4

Canonical SMILES

C1CC(OC1)CNCC2=CC=C(C=C2)OCC3=CC4=C(C=C3)OCCO4

Origin of Product

United States

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